Cas no 61314-43-0 (Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)-)

Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)- structure
61314-43-0 structure
Product Name:Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)-
CAS No:61314-43-0
MF:C12H13NO
MW:187.237723112106
CID:484499
PubChem ID:71396995
Update Time:2025-04-19

Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)-
    • 3,4-dimethyl-5-(4-methylphenyl)-1,2-oxazole
    • 3,4-Dimethyl-5-(p-tolyl)isoxazole
    • 61314-43-0
    • SCHEMBL16021584
    • DTXSID30818514
    • Inchi: 1S/C12H13NO/c1-8-4-6-11(7-5-8)12-9(2)10(3)13-14-12/h4-7H,1-3H3
    • InChI Key: VCDBCBHZUQJKQD-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C)=CC=2)=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 187.09979
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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